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Compound of Interest

Compound Name: 2-Amino-3-bromopyridine

Cat. No.: B076627

Essential Safety and Handling Guide for 2-Amino-3-
bromopyridine

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Amino-3-bromopyridine (CAS No. 13534-99-1), tailored for researchers, scientists, and drug
development professionals. Following these procedures is essential for minimizing risks and
ensuring a safe laboratory environment.

Hazard Identification and Classification

2-Amino-3-bromopyridine is a chemical that poses several health risks. It is classified as an
irritant to the eyes, skin, and respiratory system.[1][2] Ingestion may be harmful.[3] It is
important to handle this compound with care, utilizing appropriate personal protective
equipment and adhering to safe laboratory practices.

Hazard Summary Table
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Hazard Classification GHS Category Description
Skin Irritation Category 2 Causes skin irritation.[2][4]
o Causes serious eye irritation.
Eye Irritation Category 2 / 2A
[21[3][4]
Specific Target Organ Toxicity May cause respiratory
] Category 3 o
(Single Exposure) irritation.[2][4][5]
Acute Toxicity, Oral (Harmful) Category 4 Harmful if swallowed.[3]

Personal Protective Equipment (PPE)

The use of proper personal protective equipment is mandatory to prevent exposure when
handling 2-Amino-3-bromopyridine.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][6]

e Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin exposure.[1] Gloves must be
inspected before use.[7]

o Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] For significant
handling, fire/flame resistant and impervious clothing is recommended.[7]

o Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
should be used if exposure limits are exceeded or if irritation is experienced.[1][6] If the
material is in solid (powder) form, use a dust mask (e.g., N95 type) to avoid inhaling dust.[4]

[5]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical for safety. This protocol outlines the key
steps from preparation to waste disposal.
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Preparation and Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[1][8]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[1][6]

o Minimize dust generation and accumulation when handling the solid form.[1]

Handling the Chemical:

[e]

Avoid all contact with eyes, skin, and clothing.[1]

o

Do not breathe in dust, vapors, mist, or gas.[1][8]

[¢]

Wash hands thoroughly after handling the product.[5]

[e]

Do not eat, drink, or smoke in the area where the chemical is being handled.[3][9]
Storage:
o Store in a tightly closed container.[1]

o Keep in a cool, dry, and well-ventilated area away from incompatible substances like
strong oxidizing agents.[1][9]

o The designated storage area should be locked up or otherwise accessible only to
authorized personnel.[10][11]

Spill Management:
o In case of a spill, immediately evacuate the area and ensure adequate ventilation.[3]

o Use proper personal protective equipment as outlined in the PPE section before cleaning
up.[1]

o For solid spills, vacuum or sweep up the material and place it into a suitable, labeled
disposal container.[1] Avoid generating dusty conditions during cleanup.[1]
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Workflow for Handling 2-Amino-3-bromopyridine

Preparation & Setup

Proceed when ready

Chemical Handling

Store after use ~ Retrieve for use\\]f spill occurs

Spill & Emergency
Response

ispose of waste

Dispose of spill waste

Waste Disposal

End of Process

Click to download full resolution via product page
Caption: Workflow for Handling 2-Amino-3-bromopyridine
Emergency Procedures: First Aid Measures
Immediate action is required in case of accidental exposure.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[1] Remove contact lenses if present and easy to do so.[3] Seek medical
attention.[1]

o Skin Contact: In case of contact, immediately flush the skin with plenty of water for at least
15 minutes while removing all contaminated clothing and shoes.[1][12] Get medical aid if
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irritation develops and persists.[1] Wash clothing before reuse.[1]

 Inhalation: If inhaled, move the person to fresh air.[1] If the person is not breathing, give
artificial respiration. If breathing is difficult, provide oxygen.[1] Seek medical attention.[1]

 Ingestion: If swallowed, do not induce vomiting unless directed by medical personnel.[1]
Never give anything by mouth to an unconscious person.[1] Rinse mouth with water and
seek immediate medical attention.[3]

Disposal Plan

Proper disposal of 2-Amino-3-bromopyridine and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of the chemical in a suitable, closed container.[8] Chemical waste
generators must determine if a discarded chemical is classified as hazardous waste
according to US EPA guidelines (40 CFR Parts 261.3) and consult state and local regulations
for complete and accurate classification.[1]

o Contaminated Materials: Any materials, such as gloves, filter paper, or containers that have
come into contact with 2-Amino-3-bromopyridine, should be treated as hazardous waste
and disposed of accordingly in a labeled, sealed container.

e General Guidance: All disposal must be conducted through an approved waste disposal
plant and in accordance with local, regional, and national regulations.[3][5] Do not let the
product enter drains or waterways.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-amino-3-bromopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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